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Compound of Interest

Compound Name: dBRD9

Cat. No.: B606983 Get Quote

Essential Safety and Handling Guide for dBRD9
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling dBRD9 in a laboratory setting. Adherence to these guidelines is

critical for ensuring the safety of all personnel and maintaining the integrity of research.

Understanding dBRD9
dBRD9 is a potent and selective PROTAC (Proteolysis Targeting Chimera) designed for the

targeted degradation of the BRD9 protein.[1][2][3][4] It functions by linking the BRD9 protein to

an E3 ubiquitin ligase, leading to its ubiquitination and subsequent degradation by the

proteasome.[5] Its primary application is in research, particularly in the study of cancer and

epigenetics.

Chemical Properties:
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Property Value

Molecular Formula C40H45N7O10

Molecular Weight 783.84 g/mol

CAS Number 2170679-45-3

Appearance Solid Powder

Solubility Soluble in DMSO

Note: Some suppliers provide dBRD9 as a dihydrochloride salt, which may affect the molecular

weight.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling dBRD9. The

following PPE is mandatory to minimize exposure and ensure safety.

PPE Category Specific Recommendations

Eye and Face Protection
Wear chemical safety goggles or a face shield

to protect against splashes.

Hand Protection
Use chemically resistant gloves (e.g., nitrile).

Change gloves immediately if contaminated.

Body Protection
Wear a standard laboratory coat. Ensure it is

fully buttoned.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

strongly recommended for handling the solid

compound and preparing stock solutions.

Foot Protection
Closed-toe shoes must be worn at all times in

the laboratory.

Hazard Identification and First Aid
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While a specific, comprehensive Safety Data Sheet (SDS) for dBRD9 is not universally

available, the following recommendations are based on general laboratory safety best practices

for similar research chemicals.

Hazard First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with

soap and plenty of water. Remove contaminated

clothing and shoes. Get medical aid if irritation

develops and persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, DO NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Rinse mouth with water. Call a

physician or poison control center immediately.

Operational Plan: Handling and Storage
Proper handling and storage are vital for maintaining the chemical's integrity and ensuring a

safe laboratory environment.

Receiving and Storage:

Upon receipt, visually inspect the package for any damage.

Store dBRD9 powder at -20°C for long-term storage.

Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1

month. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
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Preparation of Stock Solutions:

Equilibrate the vial of solid dBRD9 to room temperature before opening.

Perform all weighing and solution preparation in a chemical fume hood.

To prepare a 10 mM stock solution, dissolve the appropriate mass of dBRD9 in anhydrous

DMSO. For example, to prepare 1 mL of a 10 mM stock solution from a compound with a

molecular weight of 783.84 g/mol , you would dissolve 7.84 mg in 1 mL of DMSO.

Vortex or sonicate the solution to ensure the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes.

Experimental Workflow
The following diagram illustrates a typical workflow for an in-vitro experiment using dBRD9 to

assess protein degradation.
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Experimental Workflow for dBRD9
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Caption: A typical workflow for in-vitro experiments using dBRD9.
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Disposal Plan
All waste materials contaminated with dBRD9 must be handled as hazardous chemical waste.

Solid Waste: Collect unused solid dBRD9 and any contaminated items (e.g., weigh boats,

pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing dBRD9 in a labeled, sealed, and appropriate

hazardous liquid waste container. Do not pour dBRD9 solutions down the drain.

Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE in

the designated hazardous waste stream.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action of dBRD9 as a PROTAC.
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dBRD9 Mechanism of Action
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Caption: Mechanism of dBRD9-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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